Cas no 151763-89-2 ((8aR)-octahydropyrrolo[1,2-a]piperazin-6-one)

• Product Name: (8aR)-octahydropyrrolo[1,2-a]piperazin-6-one
• CAS No: 151763-89-2
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD11506233
• CID: 1036925
• Update Time: 2025-10-15

(8aR)-octahydropyrrolo[1,2-a]piperazin-6-one Chemical and Physical Properties

Names and Identifiers

• (8aR)-hexahydro-Pyrrolo[1,2-a]pyrazin-6(2H)-one
• (8aR)-2,3,4,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-6-one
• (8AR)-Hexahydropyrrolo[1,2-a]pyrazin-6(2H)-one hydrochloride
• (R)-Hexahydropyrrolo[1,2-a]pyrazin-6(2H)-one
• (R)-HEXAHYDRO-PYRROLO[1,2-A]PYRAZIN-6-ONE
• (8aR)-octahydropyrrolo[1,2-a]piperazin-6-one
• (R)-tetrahydropyrrolo1,2-apyrazin-6(1H,2H,7H)-one
• Pyrrolo[1,2-a]pyrazin-6(2H)-one, hexahydro-, (8aR)-
• (R)-Hexahydro-pyrrolo[1,2-a]pyrazin-6(2H)-one hydrochloride
• (8aR)-Hexahydro-pyrrolo[1,2-a]pyrazin-6(2H)-one hydrochloride

• MDL： MFCD11506233
• Inchi： 1S/C7H12N2O/c10-7-2-1-6-5-8-3-4-9(6)7/h6,8H,1-5H2/t6-/m1/s1
• InChI Key： BHFXPKPIPBNKFI-ZCFIWIBFSA-N
• SMILES： O=C1CC[C@@H]2CNCCN21

Computed Properties

• Exact Mass: 140.09500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 32.34000
• LogP: -0.15270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on (8aR)-octahydropyrrolo[1,2-a]piperazin-6-one

Compound CAS No. 151763-89-2: (8aR)-Octahydropyrrolo[1,2-a]Piperazin-6-One

The compound with CAS No. 151763-89-2, known as (8aR)-octahydropyrrolo[1,2-a]piperazin-6-one, is a structurally unique bicyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential in drug discovery and development. The octahydropyrrolo[1,2-a]piperazine framework is characterized by a fused bicyclic system consisting of a pyrrole ring and a piperazine ring, creating a rigid and versatile scaffold for various chemical modifications.

Recent studies have highlighted the importance of (8aR)-octahydropyrrolo[1,2-a]piperazin-6-one in the context of its pharmacokinetic properties and bioavailability. Researchers have demonstrated that the stereochemistry at the 8a position plays a critical role in determining the compound's stability and its ability to interact with biological targets. The R configuration at this position has been shown to enhance the compound's solubility and permeability, making it a promising candidate for further therapeutic applications.

The synthesis of (8aR)-octahydropyrrolo[1,2-a]piperazin-6-one involves a multi-step process that typically begins with the preparation of the corresponding piperazine derivative. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the bicyclic core with high enantioselectivity. These methods not only improve the overall yield but also reduce the environmental footprint of the synthesis process, aligning with current green chemistry principles.

In terms of pharmacological activity, (8aR)-octahydropyrrolo[1,2-a]piperazin-6-one has been investigated for its potential as a modulator of various ion channels and receptors. Preclinical studies have revealed that this compound exhibits selective binding to voltage-gated sodium channels, suggesting its potential utility in treating conditions such as epilepsy and chronic pain. Furthermore, its ability to modulate GABAergic signaling pathways has opened new avenues for exploring its role in treating neurodegenerative diseases.

The structural versatility of (8aR)-octahydropyrrolo[1,2-a]piperazin-6-one has also made it an attractive scaffold for drug design. By introducing functional groups at specific positions on the bicyclic system, researchers can tailor the compound's physicochemical properties to suit diverse therapeutic needs. For instance, substituting at the 6-position with electron-withdrawing groups has been shown to enhance its potency as a kinase inhibitor.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing the octahydropyrrolo[1,2-a]piperazine framework for large-scale production. These efforts have led to the development of scalable synthetic routes that minimize costs while maintaining high purity standards. Such advancements are crucial for translating laboratory findings into clinically relevant therapies.

In conclusion, (8aR)-octahydropyrrolo[1,2-a]piperazin-6-one represents a compelling example of how structural complexity can be harnessed to create compounds with diverse biological activities. As research continues to uncover new insights into its pharmacokinetics and therapeutic potential, this compound is poised to play an increasingly important role in drug discovery and development.